3,4,8-Trimethoxy-1-methylxanthen-9-one

• CAS No.: 502847-04-3
• Molecular Formula: C17H16O5
• Molecular Weight: 300.30 g/mol
• IUPAC Name: 3,4,8-trimethoxy-1-methylxanthen-9-one
• InChI: InChI=1S/C17H16O5/c1-9-8-12(20-3)16(21-4)17-13(9)15(18)14-10(19-2)6-5-7-11(14)22-17/h5-8H,1-4H3
• InChI Key: GEWYOPKESYLYEA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C2=C1C(=O)C3=C(O2)C=CC=C3OC)OC)OC

Description

3,4,8-Trimethoxy-1-methylxanthen-9-one is a useful research compound. Its molecular formula is C17H16O5 and its molecular weight is 300.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

At about 0-5° C. under a protective atmosphere, 37.5 g (0.11 mol) of the benzophenone derivative from Example 1a in 100 ml of dimethoxyethane were added to a solution of 2.6 g (110 mol) of sodium in 50 ml of methanol. After about 72 hours of stirring at 80° C., the title compound was precipitated by adding a 1:1 mixture of water and ethyl acetate. 33.4 g (100% of theory) of product of m.p. 158° C. were isolated by filtration.